Cas no 2034334-60-4 (5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide)
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide Chemical and Physical Properties
Names and Identifiers
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- 5-bromo-N-(3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl)furan-2-carboxamide
- 5-bromo-N-[3-methyl-1-(triazol-1-yl)butan-2-yl]furan-2-carboxamide
- 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide
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- Inchi: 1S/C12H15BrN4O2/c1-8(2)9(7-17-6-5-14-16-17)15-12(18)10-3-4-11(13)19-10/h3-6,8-9H,7H2,1-2H3,(H,15,18)
- InChI Key: MOJWWUCIAXPKHB-UHFFFAOYSA-N
- SMILES: BrC1=CC=C(C(NC(CN2C=CN=N2)C(C)C)=O)O1
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 5
- Complexity: 316
- XLogP3: 2.4
- Topological Polar Surface Area: 73
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F6560-4811-2μmol |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 2μmol |
$57.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-5μmol |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 5μmol |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-10μmol |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 10μmol |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-20μmol |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 20μmol |
$79.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-1mg |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 1mg |
$54.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-2mg |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 2mg |
$59.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-3mg |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 3mg |
$63.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-4mg |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 4mg |
$66.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-5mg |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 5mg |
$69.0 | 2023-09-08 | ||
| Life Chemicals | F6560-4811-10mg |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide |
2034334-60-4 | 10mg |
$79.0 | 2023-09-08 |
5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Eléonore Resongles,Corinne Casiot,Françoise Elbaz-Poulichet,Rémi Freydier,Odile Bruneel,Christine Piot,Sophie Delpoux,Aurélie Volant,Angélique Desoeuvre Environ. Sci.: Processes Impacts, 2013,15, 1536-1544
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Joseph H. Bisesi,Tara Sabo-Attwood Environ. Sci.: Nano, 2014,1, 574-583
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Joo Chuan Yeo,Kenry Lab Chip, 2016,16, 4082-4090
Additional information on 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide
Research Brief on 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034334-60-4)
This research brief provides an in-depth analysis of the latest advancements related to the compound 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide (CAS: 2034334-60-4). The compound has garnered significant attention in the chemical biology and pharmaceutical research communities due to its unique structural features and potential therapeutic applications. Recent studies have explored its synthesis, biological activity, and mechanism of action, positioning it as a promising candidate for further drug development.
The synthesis of 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide involves a multi-step process that leverages modern organic chemistry techniques, including click chemistry for the introduction of the 1,2,3-triazole moiety. Recent publications highlight optimized synthetic routes that improve yield and purity, addressing previous challenges in large-scale production. These advancements are critical for facilitating preclinical and clinical studies.
In terms of biological activity, preliminary studies indicate that this compound exhibits potent inhibitory effects against specific enzymatic targets implicated in inflammatory and oncogenic pathways. For instance, research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy as a selective kinase inhibitor, with IC50 values in the nanomolar range. These findings suggest potential applications in treating diseases such as rheumatoid arthritis and certain cancers.
Mechanistic studies have further elucidated the compound's interaction with its biological targets. Structural analyses using X-ray crystallography and molecular docking simulations reveal that the bromofuran and triazole groups play pivotal roles in binding affinity and specificity. These insights are instrumental in guiding the design of derivatives with enhanced pharmacological properties.
Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile, including bioavailability and metabolic stability. Recent efforts have focused on structural modifications to address these limitations, as reported in a 2024 study in ACS Chemical Biology. Such modifications aim to balance potency with drug-like properties, a critical step toward clinical translation.
In conclusion, 5-bromo-N-[3-methyl-1-(1H-1,2,3-triazol-1-yl)butan-2-yl]furan-2-carboxamide represents a compelling area of research in chemical biology and drug discovery. Continued exploration of its therapeutic potential, coupled with advancements in synthetic and analytical methodologies, holds promise for the development of novel treatments. Future studies should prioritize in vivo efficacy and safety assessments to validate its clinical applicability.
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